![molecular formula C19H22N4O B11489022 2,6-dimethyl-1-[3-(2-methyl-1H-imidazol-1-yl)propyl]-5-phenylpyrimidin-4(1H)-one](/img/structure/B11489022.png)
2,6-dimethyl-1-[3-(2-methyl-1H-imidazol-1-yl)propyl]-5-phenylpyrimidin-4(1H)-one
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Description
2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE is a complex organic compound that belongs to the class of dihydropyrimidinones. This compound features a unique structure with a dihydropyrimidinone core, substituted with methyl, imidazole, and phenyl groups. It is of significant interest in various fields of scientific research due to its potential biological and chemical properties.
Properties
Molecular Formula |
C19H22N4O |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
2,6-dimethyl-1-[3-(2-methylimidazol-1-yl)propyl]-5-phenylpyrimidin-4-one |
InChI |
InChI=1S/C19H22N4O/c1-14-18(17-8-5-4-6-9-17)19(24)21-16(3)23(14)12-7-11-22-13-10-20-15(22)2/h4-6,8-10,13H,7,11-12H2,1-3H3 |
InChI Key |
VKWDFOCSOWWONI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)N=C(N1CCCN2C=CN=C2C)C)C3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE typically involves multi-step organic reactions. One common synthetic route includes the condensation of appropriate aldehydes, amines, and β-keto esters under acidic or basic conditions to form the dihydropyrimidinone core. The imidazole moiety can be introduced through nucleophilic substitution reactions, where an imidazole derivative reacts with a suitable leaving group on the pyrimidinone scaffold .
Industrial Production Methods
Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography .
Chemical Reactions Analysis
Types of Reactions
2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding pyrimidinone derivatives.
Reduction: Reduction reactions can lead to the formation of dihydropyrimidine derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the imidazole or phenyl rings.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides. Reaction conditions often involve solvents like ethanol or dimethyl sulfoxide (DMSO) and may require specific temperatures and pH levels .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrimidinone derivatives, while substitution reactions can produce various substituted imidazole or phenyl derivatives .
Scientific Research Applications
2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s potential biological activity makes it a candidate for studies in enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.
Industry: It may be used in the development of new materials with specific chemical properties.
Mechanism of Action
The mechanism of action of 2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE involves its interaction with specific molecular targets. The imidazole moiety can bind to metal ions or enzyme active sites, potentially inhibiting their activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .
Comparison with Similar Compounds
Similar Compounds
Imidazole Derivatives: Compounds like metronidazole and clotrimazole share the imidazole moiety and exhibit similar biological activities.
Dihydropyrimidinone Derivatives: Compounds such as nifedipine and felodipine, which are used as calcium channel blockers, have a similar dihydropyrimidinone core.
Uniqueness
2,6-DIMETHYL-1-[3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYL]-5-PHENYL-1,4-DIHYDROPYRIMIDIN-4-ONE is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of methyl, imidazole, and phenyl groups makes it a versatile compound for various applications in scientific research .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
